Cas no 941893-57-8 (N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide)

• Product Name: N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide
• CAS No: 941893-57-8
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5499253
• PubChem ID: 7636308
• Update Time: 2025-10-28

N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941893-57-8
• F2784-1470
• N-[3-(2-oxopiperidin-1-yl)phenyl]-2-phenylethanesulfonamide
• N-(3-(2-oxopiperidin-1-yl)phenyl)-2-phenylethanesulfonamide
• AKOS024467041
• N-[3-(2-oxopiperidin-1-yl)phenyl]-2-phenylethane-1-sulfonamide
• N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide

• Inchi： 1S/C19H22N2O3S/c22-19-11-4-5-13-21(19)18-10-6-9-17(15-18)20-25(23,24)14-12-16-7-2-1-3-8-16/h1-3,6-10,15,20H,4-5,11-14H2
• InChI Key： RPKGSFJZKUXKCT-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(NC1=CC=CC(=C1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide

Comprehensive Overview of N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide (CAS No. 941893-57-8)

N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide (CAS No. 941893-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by its 2-oxopiperidin-1-yl and phenylethane moieties, exhibits promising interactions with biological targets, making it a subject of interest in drug discovery and development.

The compound's molecular structure combines a sulfonamide group with a piperidinone ring, which is often associated with enhanced bioavailability and metabolic stability. Researchers have explored its potential as a modulator of enzyme activity, particularly in the context of inflammatory and neurological pathways. The presence of the phenyl group further contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug design.

Recent studies highlight the growing demand for small-molecule inhibitors targeting protein-protein interactions, where N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide shows structural compatibility. Its sulfonamide moiety is known to form hydrogen bonds with amino acid residues, a feature frequently searched in computational chemistry and molecular docking discussions. This aligns with the increasing use of AI-driven drug discovery tools, where such compounds are virtual screened for binding affinities.

In the context of green chemistry, synthetic routes for this compound have been optimized to reduce hazardous byproducts, addressing the pharmaceutical industry's focus on sustainable synthesis. Analytical techniques like HPLC and LC-MS are routinely employed for purity assessment, reflecting the compound's relevance in quality control protocols—a frequently searched term in analytical science forums.

The compound's CAS No. 941893-57-8 serves as a critical identifier in regulatory documentation and patent literature. Its inclusion in databases like PubChem and ChEMBL underscores its importance in cheminformatics, where researchers often query "sulfonamide derivatives with piperidine cores" or "bioactive small molecules with CNS potential." These long-tail keywords reflect user intent in specialized search engines.

From a commercial perspective, N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide is cataloged by fine chemical suppliers as a research-grade standard, with purity specifications exceeding 98%. This meets the stringent requirements of preclinical studies, another trending topic in academic and industrial circles. Storage conditions typically recommend desiccated environments, emphasizing its stability considerations—a practical concern frequently raised in laboratory forums.

Emerging applications include its evaluation as a scaffold for multi-target-directed ligands (MTDLs), particularly in neurodegenerative disease research. This aligns with the rising interest in polypharmacology, where single compounds are designed to interact with multiple pathological targets. Such approaches dominate recent publications in Journal of Medicinal Chemistry and similar high-impact journals.

In summary, N-3-(2-oxopiperidin-1-yl)phenyl-2-phenylethane-1-sulfonamide represents a versatile chemical entity bridging medicinal chemistry and drug development. Its structural complexity and functional group diversity make it a valuable candidate for further investigation, particularly in areas prioritizing molecular specificity and therapeutic innovation—topics consistently ranking high in scientific search queries.